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Compound of Interest

Compound Name: 2-Methylbutanal

Cat. No.: B7770512

For Researchers, Scientists, and Drug Development Professionals

Introduction to 2-Methylbutanal as a Fragrance
Ingredient

2-Methylbutanal (CAS No. 96-17-3) is a volatile, short-chain aldehyde recognized for its
significant contribution to the aroma profiles of various natural and manufactured products.[1]
[2] In the fragrance industry, it is a valuable ingredient used to impart unique and desirable
notes to a wide range of consumer products. Its distinct organoleptic properties make it a
versatile tool for perfumers seeking to create complex and memorable scent experiences. This
document provides detailed application notes and experimental protocols for the effective use
and evaluation of 2-methylbutanal in perfumery.

2-Methylbutanal possesses a characteristic malty, nutty, and cocoa-like aroma, with fruity
undertones.[3][4][5] Its scent profile is often described as powerful and diffusive, making it an
effective top note ingredient that provides an initial lift to a fragrance composition.[1] It is
particularly useful in creating gourmand, fruity, and nutty accords, and can add a sophisticated,
edible nuance to floral and woody fragrances.

Physicochemical and Regulatory Information

A comprehensive understanding of the physicochemical properties of 2-methylbutanal is
essential for its effective and safe use in fragrance formulations.
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Property Value Source
Molecular Formula CsH100 [3]
Molecular Weight 86.13 g/mol [3]
CAS Number 96-17-3 [1]
Appearance Colorless to pale yellow liquid [2]
Odor Profile i?teye nutty, cocoa, fruly, [3][4]
Boiling Point 90-92 °C [3]
Vapor Pressure 47.4 mmHg @ 25 °C [6]
Flash Point 4.4°C [4]
Solubility Soluble in water and alcohol [3]
FEMA Number 2691 [6]

GRAS Status

Generally Recognized as Safe  [6][7]

RIFM Number

1026 (3]

Organoleptic Properties and Odor Thresholds

The perceived scent of 2-methylbutanal is highly dependent on its concentration and the
medium in which it is evaluated. While it has a powerful and sometimes pungent aroma when
undiluted, at lower concentrations, it reveals its more pleasant fruity and cocoa-like facets. The
odor threshold of 2-methylbutanal can vary significantly based on the matrix.

Medium Odor Threshold Source

Not explicitly found, but implied

Water to be lower than in complex
matrices.

Cheese Matrix 175.39 ug/kg [8]

Beer 156 pg/L
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Application in Fragrance Compositions

2-Methylbutanal is a versatile ingredient that can be incorporated into a wide array of
fragrance types to achieve specific olfactory effects.

Typical Use Levels:

The Research Institute for Fragrance Materials (RIFM) has established maximum acceptable
concentrations for 2-methylbutanal in various consumer product categories to ensure skin
sensitization is not a concern. These levels, based on a quantitative risk assessment, provide a
guideline for safe formulation.
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Maximum Acceptable

IFRA Category Product Type .
Concentration (%)
1 Lip Products 0.0049%
) Deodorants and Not specified in provided
Antiperspirants search results
3 Hydroalcoholic Products Not specified in provided
Applied to Shaved Skin search results
4 Fine Fragrance 0.027%
_ _ Not specified in provided
5A Body Creams, Lotions, Oils
search results
o Not specified in provided
5B Face Moisturizers and Creams
search results
Not specified in provided
5C Hand Creams
search results
, _ Not specified in provided
5D Baby Creams, Lotions, Oils
search results
6 Mouthwash, Toothpaste 0.016%
] ) N Not specified in provided
7A Rinse-off Hair Conditioners
search results
) ] Not specified in provided
7B Leave-on Hair Styling Products
search results
] Not specified in provided
8 Nail Care Products
search results
9 Soaps, Shampoos, Body Not specified in provided
Washes search results
10A Household Cleaning Products Not specified in provided
(Wipes, Aerosols) search results
108 Laundry Detergents and Fabric  Not specified in provided

Softeners

search results
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) Not specified in provided
11A Air Fresheners
search results

Not specified in provided
11B Candles
search results

Note: The table is populated with data available from the RIFM safety assessment. Some
categories were not explicitly detailed in the provided search results.

Creative Applications:
e Gourmand Fragrances: Enhances chocolate, coffee, and nutty notes.

o Fruity Fragrances: Provides a ripe, slightly fermented nuance to apple, pear, and berry
accords.

o Floral Fragrances: Adds a subtle, intriguing complexity to white floral and rose compositions.

e Woody and Oriental Fragrances: Lends a warm, roasted character that complements woods,
resins, and spices.

Experimental Protocols
Sensory Evaluation of 2-Methylbutanal

Objective: To characterize the odor profile of 2-Methylbutanal at different concentrations and
in various fragrance accords.

Materials:

2-Methylbutanal (high purity)

Ethanol (perfumer's grade, odorless)

Dipropylene glycol (DPG)

Glass beakers and stirring rods

© 2025 BenchChem. All rights reserved. 5/13 Tech Support


https://www.benchchem.com/product/b7770512?utm_src=pdf-body
https://www.benchchem.com/product/b7770512?utm_src=pdf-body
https://www.benchchem.com/product/b7770512?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7770512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Pipettes

Smelling strips (blotters)

Odor-free sample vials

A panel of trained sensory assessors

Protocol:

e Preparation of Dilutions:
o Prepare a 10% stock solution of 2-Methylbutanal in ethanol.
o From the stock solution, prepare further dilutions of 1%, 0.1%, and 0.01% in ethanol.
o For evaluation in a different solvent, prepare similar dilutions in DPG.

» Evaluation Procedure:

o Dip a clean smelling strip into each dilution, ensuring the strip is saturated to a consistent
level.

o Allow the solvent to evaporate for approximately 10-15 seconds.
o Present the smelling strips to the sensory panel in a randomized and blind manner.

o Instruct panelists to evaluate the odor at different time intervals (top, middle, and base
notes) and record their descriptions using a standardized fragrance vocabulary.

o Key attributes to evaluate include: malty, nutty, cocoa, fruity, sweet, pungent, and
chemical.

o Evaluation in an Accord:
o Prepare a simple fragrance base (e.g., a basic floral or woody accord).

o Divide the base into several equal portions.
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o Add 2-Methylbutanal to each portion at varying concentrations (e.g., 0.01%, 0.05%,
0.1%, 0.5%).

o Allow the mixtures to macerate for at least 48 hours.

o Conduct sensory evaluation of the accords using the same procedure as for the dilutions.

Gas Chromatography-Olfactometry (GC-O) Analysis

Objective: To identify the specific odor-active regions of a fragrance composition containing 2-
Methylbutanal.

Materials and Equipment:

e Gas chromatograph (GC) equipped with a flame ionization detector (FID) and an
olfactometry port (ODP).

o Capillary column suitable for fragrance analysis (e.g., DB-5 or equivalent).
e Helium as carrier gas.

e Fragrance sample containing 2-Methylbutanal.

e Trained human assessor.

Protocol:

o Sample Preparation: Dilute the fragrance sample in a suitable solvent (e.g., ethanol) to an
appropriate concentration for GC analysis.

e GC Conditions:
o Set the injector temperature (e.g., 250°C).

o Program the oven temperature with a suitable ramp to achieve good separation of volatile
compounds (e.g., initial temperature of 50°C, hold for 2 minutes, then ramp at 5°C/min to
250°C).

o Set the carrier gas flow rate.
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e GC-O Analysis:

o

Inject the sample into the GC.

[¢]

The effluent from the column is split between the FID and the ODP.

A trained assessor sniffs the effluent at the ODP and records the time, duration, and

[¢]

description of any perceived odors.

[¢]

Simultaneously, the FID records the chemical profile of the sample.

o Data Analysis: Correlate the odor events recorded by the assessor with the peaks detected
by the FID to identify the compounds responsible for specific scents. This will confirm the
olfactory contribution of 2-Methylbutanal in the context of the entire fragrance.

Fragrance Stability Testing

Objective: To evaluate the stability of a fragrance composition containing 2-Methylbutanal
under various environmental conditions.

Materials:

Finished fragrance product (e.g., in an alcohol base, lotion, or soap).

Control sample of the fragrance stored in ideal conditions (dark, refrigerated).

Environmental chambers (for controlled temperature and humidity).

UV light exposure cabinet.

Glass sample containers.

Protocol:

o Sample Preparation: Prepare multiple samples of the finished product in its final packaging.

o Accelerated Stability Testing:
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o Thermal Stability: Place samples in ovens at elevated temperatures (e.g., 40°C and 50°C)
for a period of 1 to 3 months.

o Freeze-Thaw Stability: Subject samples to cycles of freezing (e.g., -10°C for 24 hours) and
thawing (room temperature for 24 hours) for at least three cycles.

o Light Stability: Expose samples to controlled UV light to simulate exposure to sunlight.

o Real-Time Stability Testing: Store samples under normal, controlled room temperature and
humidity conditions for the expected shelf life of the product (e.g., 12, 24, 36 months).

e Evaluation:

o At specified time points (e.g., 1 week, 1 month, 3 months for accelerated testing; 6
months, 12 months, etc., for real-time testing), evaluate the samples for any changes in:

» Odor: Compare the scent profile to the control sample. Note any development of off-
notes, weakening of the fragrance, or changes in character.

» Color: Visually inspect for any discoloration.

= pH: Measure the pH of the product base.

» Viscosity: Observe any changes in the product's consistency.
» Phase Separation: Check for any separation of ingredients.

Mandatory Visualizations
Olfactory Signal Transduction Pathway
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Olfactory Cilium

Olfactory Sensory Neuron
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Caption: Olfactory signal transduction pathway initiated by an odorant.

Experimental Workflow for Fragrance Ingredient
Evaluation
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Fragrance Ingredient Evaluation Workflow

Start: New Fragrance
Ingredient (2-Methylbutanal)

Physicochemical
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Sensory Evaluation
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GC-0 Analysis
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I
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Caption: Workflow for the evaluation of a new fragrance ingredient.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nbinno.com [nbinno.com]

2. 2-methyl butyraldehyde, 96-17-3 [thegoodscentscompany.com]

3. fragrancematerialsafetyresource.elsevier.com
[fragrancematerialsafetyresource.elsevier.com]

e 4. CA1313195C - Process for the preparation of 2-methylbutanal - Google Patents
[patents.google.com]

o 5. researchgate.net [researchgate.net]

e 6. RIFM fragrance ingredient safety assessment, 4-(2,6,6-trimethyl-2-cyclohexen)-2-
methylbutanal, CAS Registry Number 65405-84-7 - PubMed [pubmed.ncbi.nim.nih.gov]

e 7. m.youtube.com [m.youtube.com]
e 8. google.com [google.com]

 To cite this document: BenchChem. [Application Notes and Protocols for 2-Methylbutanal in
Perfumery]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7770512#use-of-2-methylbutanal-as-a-fragrance-
ingredient-in-perfumery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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